(S)-NODAGA-tris(t-Bu ester): A Technical Guide for Drug Development Professionals
(S)-NODAGA-tris(t-Bu ester): A Technical Guide for Drug Development Professionals
(S)-2-(4,7-bis(2-(tert-butoxy)-2-oxoethyl)-1,4,7-triazonan-1-yl)pentanedioic acid 5-(tert-butyl) ester , commonly known as (S)-NODAGA-tris(t-Bu ester) , is a pivotal bifunctional chelating agent in the field of nuclear medicine and radiopharmaceutical development. Its structure features a triazacyclononane (NOTA) macrocyclic core functionalized with a glutaric acid arm, where the three carboxylic acid groups are protected as tert-butyl (t-Bu) esters. This protected form allows for efficient conjugation to biomolecules, such as peptides and antibodies, before the final deprotection and radiolabeling steps.
This guide provides an in-depth overview of the chemical properties, experimental protocols, and key applications of (S)-NODAGA-tris(t-Bu ester) for researchers and scientists in drug development.
Core Chemical and Physical Properties
(S)-NODAGA-tris(t-Bu ester) is typically supplied as a white to yellowish powder.[1] The tert-butyl ester groups render the molecule soluble in various organic solvents, a feature that is crucial for its use in non-aqueous conjugation reactions. For long-term stability, it should be stored at -20°C, protected from light and moisture.[2]
Table 1: Physicochemical and Identification Properties
| Property | Value | Reference(s) |
| Chemical Name | 2-[1,4,7-Triazacyclononan-1-yl-4,7-bis(tBu-ester)]-1,5-pentanedioic acid | [3] |
| Molecular Formula | C₂₇H₄₉N₃O₈ | [3][4] |
| Molecular Weight | 543.7 g/mol | [3][4] |
| CAS Number | 438553-50-5 | [4][5] |
| Appearance | White to yellowish powder | [1] |
| Typical Purity | >95% | [6] |
| Storage Conditions | -20°C, protect from light and moisture | [2] |
Experimental Workflows and Logical Relationships
The primary utility of (S)-NODAGA-tris(t-Bu ester) is as a precursor for the development of radiolabeled biomolecules for applications like Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).[1][7] The overall process involves several key stages, from conjugation to the final radiopharmaceutical product.
Key Experimental Protocols
Detailed methodologies are critical for the successful application of (S)-NODAGA-tris(t-Bu ester). The following sections outline the essential experimental protocols.
While typically purchased from commercial suppliers, the synthesis of the prochelator has been described in the literature. A common route involves a five-step synthesis with an overall yield of approximately 21%.[8][9] The process generally involves the alkylation of a protected cyclen derivative followed by functionalization to introduce the glutaric acid moiety.
The removal of the t-Bu ester protecting groups is a critical step to unmask the carboxylic acids required for metal chelation. This is achieved under acidic conditions.
-
Reagents and Equipment:
-
Peptide-NODAGA(t-Bu)₃ conjugate
-
Trifluoroacetic acid (TFA)
-
Scavengers (e.g., triisopropylsilane, water) to trap the released t-butyl carbocation
-
Nitrogen or Argon atmosphere
-
Reaction vessel, magnetic stirrer
-
HPLC for monitoring
-
-
Protocol:
-
Dissolve the Peptide-NODAGA(t-Bu)₃ conjugate in a suitable solvent (e.g., dichloromethane).
-
Prepare a cleavage cocktail, typically containing 95% TFA, 2.5% water, and 2.5% triisopropylsilane.
-
Add the cleavage cocktail to the dissolved conjugate. The reaction is typically performed at room temperature.
-
Stir the reaction mixture for 2-4 hours. The rate of t-butyl ester deprotection is slower than for Boc-protected amines, so reaction time, temperature, and TFA concentration must be carefully controlled to prevent degradation of the target molecule.[10]
-
Monitor the reaction progress using analytical HPLC.
-
Upon completion, remove the TFA by evaporation under a stream of nitrogen.
-
Precipitate the deprotected product by adding cold diethyl ether.
-
Centrifuge to collect the product, wash with cold ether, and dry under vacuum.
-
Purify the final product using preparative HPLC.
-
The mechanism involves protonation of the ester carbonyl by TFA, followed by the loss of a stable tert-butyl carbocation, which is then deprotonated to form isobutylene (B52900) gas.[11]
NODAGA is an excellent chelator for Gallium-68, forming stable complexes for PET imaging.
-
Reagents and Equipment:
-
Deprotected Peptide-NODAGA conjugate
-
⁶⁸GaCl₃ eluted from a ⁶⁸Ge/⁶⁸Ga generator
-
Sodium acetate (B1210297) or HEPES buffer
-
Heating block or water bath
-
Radio-TLC or radio-HPLC for quality control
-
-
Protocol:
-
Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl to obtain ⁶⁸GaCl₃.
-
In a sterile reaction vial, add the deprotected Peptide-NODAGA conjugate (typically 5-20 µg) dissolved in metal-free water.
-
Add a buffer (e.g., sodium acetate) to adjust the pH of the reaction mixture to between 4.0 and 4.5, which is optimal for ⁶⁸Ga labeling.[12]
-
Add the ⁶⁸GaCl₃ eluate to the vial.
-
Heat the reaction mixture at a temperature above 60°C for 5-10 minutes.[12] Some NODAGA conjugates can be labeled efficiently at room temperature.[9]
-
After incubation, cool the reaction vial to room temperature.
-
Perform quality control using radio-HPLC or radio-ITLC to determine the radiochemical purity (RCP). The RCP should typically be >95%.
-
If necessary, purify the final product using a C18 Sep-Pak cartridge to remove unchelated ⁶⁸Ga.
-
Stability and Performance
The resulting radiometal-NODAGA complexes exhibit high thermodynamic stability and kinetic inertness. For instance, [⁶⁴Cu]Cu-NODAGA conjugates demonstrate remarkable stability over 24 hours, even in the presence of competing chelators like EDTA.[10] This high in-vivo stability is crucial as it minimizes the release of the radiometal, which could otherwise lead to non-specific uptake in organs like the liver, thereby improving the target-to-background ratio in imaging studies.[13] Compared to the widely used chelator DOTA, NODAGA often allows for radiolabeling under milder conditions (lower temperatures) and can provide complexes with superior stability for certain radiometals like ⁶⁴Cu.[10][13]
References
- 1. (R)-NODA-GA(tBu)3 - www.chematech-mdt.com [chematech-mdt.com]
- 2. NODAGA-tris(t-Bu ester),Cas:438553-50-3 - Ruixibiotech [ruixibiotech.com]
- 3. macrocyclics.com [macrocyclics.com]
- 4. precisepeg.com [precisepeg.com]
- 5. (S)-NODAGA-tris(t-Bu ester) | (S)-NODAG | Carboxylic Acids | Ambeed.com [ambeed.com]
- 6. NODAGA-tris(t-Bu ester)_438553-50-3_新研博美 [xinyanbm.com]
- 7. mdpi.com [mdpi.com]
- 8. pubs.acs.org [pubs.acs.org]
- 9. researchgate.net [researchgate.net]
- 10. Synthesis and In Vitro Comparison of DOTA, NODAGA and 15-5 Macrocycles as Chelators for the 64Cu-Labelling of Immunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
- 11. organic chemistry - What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? - Chemistry Stack Exchange [chemistry.stackexchange.com]
- 12. Preparation, Characterization, and Radiolabeling of [68Ga]Ga-NODAGA-Pamidronic Acid: A Potential PET Bone Imaging Agent | MDPI [mdpi.com]
- 13. researchgate.net [researchgate.net]
